
Structure and molecular weight of N-Pivaloyl-4-
bromoindole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15334584 Get Quote

N-Pivaloyl-4-bromoindole: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Pivaloyl-4-bromoindole is a synthetic intermediate that holds potential for use in medicinal

chemistry and drug discovery. Its structure combines a bromo-substituted indole core, a

common motif in biologically active compounds, with a pivaloyl protecting group on the indole

nitrogen. This technical guide provides a detailed overview of the structure, molecular weight,

and a representative synthetic protocol for N-Pivaloyl-4-bromoindole. Due to the limited

publicly available data on specific biological applications, this document focuses on the

fundamental chemical aspects of the compound.

Chemical Structure and Properties
N-Pivaloyl-4-bromoindole, also known as 1-(4-bromo-1H-indol-1-yl)-2,2-dimethylpropan-1-

one, is characterized by the chemical formula C13H14BrNO.[1] The key structural features

include an indole ring system brominated at the 4-position and a bulky pivaloyl group attached

to the indole nitrogen. This pivaloyl group serves as a protecting group, which can be valuable

in multi-step organic syntheses.
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Table 1: Physicochemical Properties of N-Pivaloyl-4-
bromoindole

Property Value Reference

CAS Number 1196981-04-0 [1]

Molecular Formula C13H14BrNO [1]

Molecular Weight 280.164 g/mol [1]

Melting Point 61-63 °C [1]

Boiling Point (Predicted) 344.5 ± 15.0 °C [1]

Density (Predicted) 1.34 ± 0.1 g/cm³ [1]

Synthesis
The synthesis of N-Pivaloyl-4-bromoindole is typically achieved through the N-acylation of 4-

bromo-1H-indole with pivaloyl chloride. This reaction is a standard method for the protection of

the indole nitrogen. A high yield of 89.0% has been reported for this transformation.[1]

Experimental Protocol: Synthesis of N-Pivaloyl-4-
bromoindole
Materials:

4-bromo-1H-indole

Pivaloyl chloride

A suitable base (e.g., pyridine, triethylamine, or sodium hydride)

Anhydrous aprotic solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or N,N-

dimethylformamide (DMF))

Anhydrous sodium sulfate or magnesium sulfate

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride solution)

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), dissolve 4-bromo-1H-indole (1 equivalent) in the chosen anhydrous

aprotic solvent.

Addition of Base: Cool the solution in an ice bath (0 °C) and add the base (1.1-1.5

equivalents). If using a solid base like sodium hydride, it should be added cautiously.

Acylation: To the stirred solution, add pivaloyl chloride (1.1 equivalents) dropwise,

maintaining the temperature at 0 °C.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for

several hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Workup: Upon completion, quench the reaction by the slow addition of water or saturated

aqueous sodium bicarbonate solution.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent such as DCM or ethyl acetate.

Washing: Wash the combined organic layers sequentially with water, saturated aqueous

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization to afford pure N-Pivaloyl-4-bromoindole.
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Caption: Chemical structure of N-Pivaloyl-4-bromoindole.

Synthetic Workflow
Start Materials:

4-bromo-1H-indole
Pivaloyl Chloride

Base, Solvent

N-Acylation Reaction:
- Dissolve 4-bromo-1H-indole in solvent

- Add base
- Add pivaloyl chloride dropwise at 0°C

- Stir at room temperature
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- Quench reaction

- Extract with organic solvent
- Wash with NaHCO3 and brine

2. Isolation
Purification:

- Dry organic layer
- Concentrate under reduced pressure

- Column chromatography or recrystallization

3. Purification Final Product:
N-Pivaloyl-4-bromoindole

4. Final Product
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Caption: Synthetic workflow for N-Pivaloyl-4-bromoindole.

Conclusion
N-Pivaloyl-4-bromoindole is a readily accessible synthetic intermediate. While specific

applications in drug development or signaling pathway modulation are not yet extensively

documented in public literature, its structural motifs suggest potential as a building block in the

synthesis of more complex, biologically active molecules. The provided synthetic protocol offers

a reliable method for its preparation, enabling further research into its properties and potential

applications. Researchers are encouraged to explore the utility of this compound in their

respective fields of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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